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Compound of Interest

Compound Name: (E)-4-(2-Nitrovinyl)benzonitrile

Cat. No.: B1298947

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
characterization, and potential biological activities of (E)-4-(2-Nitrovinyl)benzonitrile. The
information is intended to support research and development efforts in medicinal chemistry and
related fields.

Chemical and Physical Properties

(E)-4-(2-Nitrovinyl)benzonitrile is a solid organic compound. Its key chemical identifiers and
properties are summarized in the table below.

Property Value Reference
Molecular Formula CoHsN20:2 [1]
Molecular Weight 174.16 g/mol [1]
Appearance Light yellow solid [2]
Melting Point 182-184 °C [2]
CAS Number 5153-73-1 [1]

Synthesis and Characterization
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The synthesis of (E)-4-(2-Nitrovinyl)benzonitrile has been reported, yielding a light yellow
solid.[2] While a specific, detailed protocol for this exact compound is not readily available in
the provided search results, a general and widely used method for the synthesis of para-
substituted -nitrostyrenes, such as the target molecule, is the Henry reaction (also known as
the nitroaldol reaction).[3]

Experimental Protocols

General Synthesis of para-Substituted B-Nitrostyrenes (Henry Reaction)[3]

This protocol describes a typical procedure for the synthesis of 3-nitrostyrenes from para-
substituted benzaldehydes.

Materials:

e para-substituted benzaldehyde (1 equivalent)
o Nitromethane (6.9 equivalents)

e« Ammonium acetate (2.4 equivalents)

» Acetic acid

o Ethyl acetate (EtOAC)

e |ce water

e Brine

e Sodium sulfate (Naz2S0a4)

« Silica gel for column chromatography
Procedure:

e A solution of ammonium acetate in acetic acid is prepared.

¢ Nitromethane is added to the solution, followed by the para-substituted benzaldehyde.
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e The reaction mixture is refluxed at 100 °C for six hours.

 After reflux, the mixture is cooled to room temperature and stirred overnight.

e The resulting solution is poured into ice water.

e The aqueous solution is extracted three times with ethyl acetate.

e The combined organic extracts are washed with brine.

e The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under

reduced pressure to yield a solid.

e The crude product is purified by silica gel column chromatography using a suitable eluent

system (e.g., ethyl acetate and hexane) to afford the pure (E)-B-nitrostyrene product.

Synthesis Workflow Diagram
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Caption: General workflow for the synthesis of (E)-4-(2-Nitrovinyl)benzonitrile.

Characterization Data

© 2025 BenchChem. All rights reserved. 3/7

Tech Support


https://www.benchchem.com/product/b1298947?utm_src=pdf-body-img
https://www.benchchem.com/product/b1298947?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The structural confirmation of (E)-4-(2-Nitrovinyl)benzonitrile is achieved through various
spectroscopic techniques.

Technique Data Reference

58.00 (d, J = 13.8 Hz, 1H),
1H NMR (400 MHz, CDCls) 276 (. 4 [2]
. m,

13C NMR Data not available in search
results.

Data not available in search
IR Spectroscopy
results.

Data not available in search
Mass Spectrometry
results.

Reference Spectroscopic Data for Related Compounds:

For comparative purposes, the spectroscopic data for the related compound, 4-
nitrobenzonitrile, is provided below.

e 13C NMR (125 MHz, CDCls): & 116.7, 118.2, 124.2, 133.4, 150.0 ppm.[4]
¢ IR Spectroscopy (KBr Pellet): Characteristic peaks can be found in various databases.[5]

e Mass Spectrometry (El): Molecular ion (M*) at m/z 148.[5][6]

Biological Activity

Derivatives of B-nitrostyrene have garnered significant interest in drug discovery due to their
diverse biological activities, including antimicrobial and cytotoxic effects.[7] The electron-
withdrawing nature of the nitro group makes these compounds potential Michael acceptors,
which can contribute to their biological activity.

While specific studies on the antimicrobial or cytotoxic properties of (E)-4-(2-
Nitrovinyl)benzonitrile were not found in the provided search results, the broader class of
nitro compounds is known to possess a wide spectrum of biological activities.[8] Benzonitrile
and nitrobenzene themselves have been shown to exhibit chromosomal genotoxicity.[9]
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Potential Areas of Investigation:

« Antimicrobial Activity: Evaluation against a panel of pathogenic bacteria and fungi is
warranted to determine its potential as an anti-infective agent.

o Cytotoxic Activity: Screening against various cancer cell lines could reveal potential
anticancer properties. Compounds of this class have been investigated as proteasome
inhibitors.[7]

e Mechanism of Action Studies: Should biological activity be confirmed, further studies to
elucidate the underlying mechanism, such as interactions with specific cellular targets or
pathways, would be a critical next step.

Logical Flow for Biological Activity Screening
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Caption: A logical workflow for the biological evaluation of the title compound.

Conclusion

(E)-4-(2-Nitrovinyl)benzonitrile is a readily synthesizable compound with physicochemical
properties that make it an interesting candidate for further investigation in drug discovery.
Based on the known activities of related (3-nitrostyrenes and nitro-containing compounds, future
research should focus on a thorough evaluation of its antimicrobial and cytotoxic potential,
alongside detailed mechanistic studies to identify its cellular targets and pathways of action.
The detailed experimental protocols and characterization data provided herein serve as a
foundational resource for researchers embarking on such studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 5153-73-1|(E)-4-(2-Nitrovinyl)benzonitrile|BLD Pharm [bldpharm.com]

. researchgate.net [researchgate.net]

. rsc.org [rsc.org]

. rsc.org [rsc.org]

. 4-Nitrobenzonitrile | C7TH4AN202 | CID 12090 - PubChem [pubchem.ncbi.nlm.nih.gov]
. Benzonitrile, 4-nitro- [webbook.nist.gov]

. researchgate.net [researchgate.net]

°
0] ~ » &) EaN w N -

. Synthesis and evaluation of antimicrobial activity of new 4-nitroso and 4-diazopyrazole
derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

¢ 9. Chromosomal genotoxicity of nitrobenzene and benzonitrile - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide on (E)-4-(2-
Nitrovinyl)benzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1298947?utm_src=pdf-body-img
https://www.benchchem.com/product/b1298947?utm_src=pdf-body
https://www.benchchem.com/product/b1298947?utm_src=pdf-custom-synthesis
https://www.bldpharm.com/products/5153-73-1.html
https://www.researchgate.net/figure/Scheme-4-Synthesis-of-E-nitroolefins-Generation-of-nitro-radical-has-previously-been_fig2_236602863
https://www.rsc.org/suppdata/c6/dt/c6dt04299f/c6dt04299f1.pdf
https://www.rsc.org/suppdata/dt/c4/c4dt01765j/c4dt01765j1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Nitrobenzonitrile
https://webbook.nist.gov/cgi/cbook.cgi?ID=C619727&Mask=200
https://www.researchgate.net/publication/326544869_Design_Synthesis_and_Evaluation_of_Substituted_Aryl-2-Nitrovinyl_Derivatives_as_Small_Molecules_Proteasome_Inhibitors
https://pubmed.ncbi.nlm.nih.gov/1510793/
https://pubmed.ncbi.nlm.nih.gov/1510793/
https://pubmed.ncbi.nlm.nih.gov/14513206/
https://pubmed.ncbi.nlm.nih.gov/14513206/
https://www.benchchem.com/product/b1298947#molecular-weight-of-e-4-2-nitrovinyl-benzonitrile
https://www.benchchem.com/product/b1298947#molecular-weight-of-e-4-2-nitrovinyl-benzonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1298947#molecular-weight-of-e-4-2-nitrovinyl-
benzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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